Cas no 2172127-29-4 (3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide)

• Product Name: 3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide
• CAS No: 2172127-29-4
• MF: C₉H₉F₈N₃O₂S
• MW: 375.238888502121
• CID: 5966872
• PubChem ID: 165521895
• Update Time: 2025-07-16

3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1277726
• 3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide
• 2172127-29-4

• Inchi： 1S/C9H9F8N3O2S/c1-3(2)20-6(23(18,21)22)4(8(12,13)14)5(19-20)7(10,11)9(15,16)17/h3H,1-2H3,(H2,18,21,22)
• InChI Key： PMPWOSDKACOFKA-UHFFFAOYSA-N
• SMILES： S(C1=C(C(F)(F)F)C(C(C(F)(F)F)(F)F)=NN1C(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 375.02877301g/mol
• Monoisotopic Mass: 375.02877301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.4Ų

Additional information on 3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide

Comprehensive Overview of 3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide (CAS No. 2172127-29-4)

The compound 3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide (CAS No. 2172127-29-4) is a highly specialized fluorinated pyrazole sulfonamide derivative. Its unique molecular structure, featuring multiple fluorine substituents, makes it a subject of significant interest in advanced chemical research and industrial applications. The presence of pentafluoroethyl and trifluoromethyl groups enhances its electronic and steric properties, which are critical for its performance in various high-tech applications.

In recent years, the demand for fluorinated compounds has surged due to their exceptional stability, lipophilicity, and resistance to metabolic degradation. These properties are particularly valuable in pharmaceuticals, agrochemicals, and materials science. The compound 2172127-29-4 is no exception, as its sulfonamide moiety and pyrazole core contribute to its versatility. Researchers are increasingly exploring its potential in drug discovery, where fluorinated molecules are prized for their ability to improve bioavailability and target specificity.

One of the most frequently asked questions about 3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide revolves around its synthesis and scalability. The compound's complex structure requires precise multi-step synthetic routes, often involving fluorination reactions and sulfonamide formation. Advances in green chemistry have also sparked interest in developing more sustainable methods for producing such fluorinated derivatives, aligning with global trends toward environmentally friendly processes.

Another hot topic is the compound's potential applications in electronic materials. Fluorinated pyrazoles are known for their excellent thermal and chemical stability, making them suitable for use in organic electronics and semiconductor technologies. The trifluoromethyl group, in particular, is a key feature in many high-performance materials due to its electron-withdrawing properties. This has led to speculation about the role of 2172127-29-4 in next-generation optoelectronic devices.

From a pharmacological perspective, the sulfonamide group in 3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide is of particular interest. Sulfonamides are well-known for their broad biological activity, including antimicrobial and anti-inflammatory effects. While this compound is not yet widely studied in clinical settings, its structural features suggest potential for targeted therapies, especially in areas like oncology and central nervous system (CNS) disorders.

The compound's physicochemical properties, such as its solubility and melting point, are also critical for industrial applications. Fluorinated compounds often exhibit unique solubility profiles, which can be tailored for specific formulations. This has led to increased interest in 2172127-29-4 as a candidate for specialty chemicals and high-performance coatings.

In summary, 3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide (CAS No. 2172127-29-4) represents a fascinating intersection of chemistry, materials science, and pharmacology. Its fluorinated pyrazole core and sulfonamide functionality make it a versatile molecule with promising applications across multiple industries. As research continues, this compound is likely to play an increasingly important role in cutting-edge technologies and sustainable innovation.